Cas no 6202-74-0 (2-Chloro-n-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-Chloro-n-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 6202-74-0
• MF: C₁₂H₁₁ClN₂O₂S
• MW: 282.745940446854
• MDL: MFCD01922982
• CID: 956024
• PubChem ID: 920003
• Update Time: 2025-05-26

2-Chloro-n-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-(4-methoxyphenyl)thiazol-2-yl)acetamide
• 2-chloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide
• 2-Chloro-N-[4-(4-methoxy-phenyl)-thiazol-2-yl]-acetamide
• 2-chloroacetamido-4-(4-methoxyphenyl)thiazole
• 2-chloro-N-[4-(4-methoxyphenyl)(1,3-thiazol-2-yl)]acetamide
• 4-(4-Methoxy-phenyl)-2-chloracetamino-thiazol
• MFCD01922982
• SR-01000364273-1
• AKOS000115704
• STK056001
• 2-chloroacetamido-4-p-methoxyphenylthiazole
• DTXSID70358863
• SR-01000364273
• Z56887787
• CS-0061979
• AS-70180
• 6202-74-0
• 2-chloro-n-(4-(4-methoxyphenyl)-1,3-thiazol-2-yl)acetamide
• EN300-01956
• W17887
• ALBB-019071
• Acetamide, 2-chloro-N-[4-(4-methoxyphenyl)-2-thiazolyl]-
• 2-Chloro-n-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide

• MDL： MFCD01922982
• Inchi： 1S/C12H11ClN2O2S/c1-17-9-4-2-8(3-5-9)10-7-18-12(14-10)15-11(16)6-13/h2-5,7H,6H2,1H3,(H,14,15,16)
• InChI Key： TUHPWXHMMCWTON-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC(=CS1)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 282.02300
• Monoisotopic Mass: 282.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.373±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.628
• Solubility: Almost insoluble (0.04 g/l) (25 º C),
• PSA: 79.46000
• LogP: 3.06900

2-Chloro-n-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide Security Information

• HazardClass：IRRITANT

Additional information on 2-Chloro-n-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide

Compound CAS No.6202-74-0: 2-Chloro-N-(4-(4-methoxyphenyl)-1,3-thiazol-2-yl)acetamide

The compound with CAS No.6202-74-0, known as 2-Chloro-N-(4-(4-methoxyphenyl)-1,3-thiazol-2-yl)acetamide, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities. The molecule's structure features a thiazole ring system, a methoxy group, and a chlorinated acetamide moiety, all of which contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the potential of thiazole derivatives as promising candidates for drug development. For instance, research published in 2023 demonstrated that certain thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties, making them valuable leads for developing new pharmaceutical agents. The presence of the methoxy group in this compound further enhances its bioavailability and stability, which are critical factors in drug design.

The synthesis of 2-Chloro-N-(4-(4-methoxyphenyl)-1,3-thiazol-2-yl)acetamide involves a multi-step process that typically includes the formation of the thiazole ring followed by functionalization with the acetamide group. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and improving scalability.

In terms of biological activity, this compound has shown potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For example, a study conducted in 2023 revealed that this compound exhibits selective inhibition of a key enzyme involved in tumor progression, suggesting its potential as an anticancer agent. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for treating conditions like Alzheimer's disease.

The structural versatility of CAS No.6202-74-0 allows for further modifications to enhance its pharmacokinetic properties. Researchers are currently exploring the addition of other functional groups to improve solubility and bioavailability while maintaining its therapeutic efficacy. These modifications are expected to pave the way for more effective drug delivery systems.

In conclusion, 2-Chloro-N-(4-(4-methoxyphenyl)-1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a promising candidate for developing novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is likely to play a pivotal role in future drug discovery efforts.